![molecular formula C13H10BrNO3S B2821973 Methyl 3-[(4-bromobenzoyl)amino]thiophene-2-carboxylate CAS No. 355384-02-0](/img/structure/B2821973.png)
Methyl 3-[(4-bromobenzoyl)amino]thiophene-2-carboxylate
Overview
Description
“Methyl 3-[(4-bromobenzoyl)amino]thiophene-2-carboxylate” is a chemical compound that is part of the thiophene family . Thiophene is a five-membered heterocyclic compound with one sulfur atom . This compound is a derivative of “Methyl 3-aminothiophene-2-carboxylate”, which is used in the synthesis of 4-nitro and 4-aminothienyl ureas, total synthesis of quinazolinocarboline alkaloids, and in preparation of thienopyrimidinone analogs .
Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs have been the focus of many scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests that “Methyl 3-[(4-bromobenzoyl)amino]thiophene-2-carboxylate” could potentially be used in similar applications.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This could imply potential applications of “Methyl 3-[(4-bromobenzoyl)amino]thiophene-2-carboxylate” in the field of electronics and materials science.
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . This suggests that “Methyl 3-[(4-bromobenzoyl)amino]thiophene-2-carboxylate” could potentially be used in the production of these devices.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) . This could imply potential applications of “Methyl 3-[(4-bromobenzoyl)amino]thiophene-2-carboxylate” in the field of display technology.
Synthesis of Other Thiophene Derivatives
“Methyl 3-[(4-bromobenzoyl)amino]thiophene-2-carboxylate” could potentially be used as a starting material or intermediate in the synthesis of other thiophene derivatives .
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 3-[(4-bromobenzoyl)amino]thiophene-2-carboxylate is a thiophene derivative . Thiophene derivatives have been shown to exhibit a variety of biological effects, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .
Mode of Action
Other thiophene derivatives have been known to interact with their targets leading to a variety of biological effects .
Biochemical Pathways
Thiophene derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .
Result of Action
Thiophene derivatives are known to have a variety of biological effects, suggesting that they may have multiple cellular and molecular targets .
properties
IUPAC Name |
methyl 3-[(4-bromobenzoyl)amino]thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrNO3S/c1-18-13(17)11-10(6-7-19-11)15-12(16)8-2-4-9(14)5-3-8/h2-7H,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBVPNQJOEIEWBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)NC(=O)C2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-[(4-bromobenzoyl)amino]thiophene-2-carboxylate | |
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